8-Amino-2,3,4,9-tetrahydro-1H-carbazole-1-one

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 8-amino-2,3,4,9-tetrahydrocarbazol-1-one
• InChI: InChI=1S/C12H12N2O/c13-9-5-1-3-7-8-4-2-6-10(15)12(8)14-11(7)9/h1,3,5,14H,2,4,6,13H2
• InChI Key: GCCCHCYSINCTFA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)NC3=C2C=CC=C3N

Description

8-Amino-2,3,4,9-tetrahydro-1H-carbazole-1-one is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 8-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-one (1.50 g), 10% palladium-carbon (0.20 g), ethanol (5 mL) and tetrahydrofuran (10 mL) was stirred at room temperature overnight under a hydrogen atmosphere. Palladium-carbon was filtered off, and the filtrate was concentrated to give the title compound (1.20 g, yield 92%) as yellow crystals. melting point 233-234° C.